Cas no 2090478-87-6 (3-Quinolinamine, 6-bromo-8-fluoro-)

• Product Name: 3-Quinolinamine, 6-bromo-8-fluoro-
• CAS No: 2090478-87-6
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• MDL: MFCD30727406
• CID: 5173886
• Update Time: 2026-03-04

3-Quinolinamine, 6-bromo-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 6-bromo-8-fluoro-
• 3-Amino-6-bromo-8-fluoroquinoline

• MDL： MFCD30727406
• Inchi： 1S/C9H6BrFN2/c10-6-1-5-2-7(12)4-13-9(5)8(11)3-6/h1-4H,12H2
• InChI Key： ZUYTVLQGTLPJMF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C=C(N)C=1

Additional information on 3-Quinolinamine, 6-bromo-8-fluoro-

Comprehensive Overview of 3-Quinolinamine, 6-bromo-8-fluoro- (CAS No. 2090478-87-6): Properties, Applications, and Research Insights

3-Quinolinamine, 6-bromo-8-fluoro- (CAS No. 2090478-87-6) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine and fluorine substitutions at the 6th and 8th positions, respectively, exhibits unique electronic and steric properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both halogen atoms enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for halogenated quinolines like 3-Quinolinamine, 6-bromo-8-fluoro- has surged due to their role in targeted therapies and precision medicine. A 2023 study highlighted its utility in modulating protein-protein interactions, a hot topic in cancer research. Additionally, its fluorescence properties have sparked interest in bioimaging applications, aligning with the growing trend of theranostics (therapy + diagnostics). Users frequently search for terms such as "quinoline derivatives in drug design" or "halogen effects on molecular stability," reflecting the compound's relevance in contemporary research.

The synthesis of 3-Quinolinamine, 6-bromo-8-fluoro- typically involves palladium-catalyzed cross-coupling reactions, a method widely discussed in forums on green chemistry and atom economy. Its crystalline structure and solubility profile (often queried as "polar vs. nonpolar solvents for quinoline amines") make it suitable for high-throughput screening platforms. Notably, its metabolic stability has been investigated in the context of CYP450 enzyme interactions, addressing a common concern in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From an industrial perspective, 3-Quinolinamine, 6-bromo-8-fluoro- is cataloged by major chemical suppliers as a research-grade compound, with purity levels exceeding 98%. Discussions on platforms like ResearchGate often focus on its scalability and cost-effective synthesis, tying into broader debates about sustainable pharmaceutical manufacturing. The compound’s MSDS (Material Safety Data Sheet) emphasizes standard lab precautions, though it is not classified under hazardous categories, making it accessible for academic and industrial labs alike.

Emerging trends also link 3-Quinolinamine, 6-bromo-8-fluoro- to computational chemistry workflows. Searches for "in silico modeling of halogen bonds" or "DFT calculations for quinoline analogs" highlight its role in AI-driven drug discovery. A 2024 preprint study utilized this compound to validate machine learning algorithms predicting ligand-binding affinities, showcasing its intersection with digital transformation in chemistry.

In summary, 3-Quinolinamine, 6-bromo-8-fluoro- (CAS No. 2090478-87-6) represents a multifaceted tool for modern science. Its applications span from medicinal chemistry to advanced materials, resonating with search trends like "next-gen heterocyclic compounds" and "fluorine in bioactive molecules." As research evolves, this compound is poised to remain a keystone in innovative scientific endeavors.